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Compound of Interest

Compound Name: Iron silicide

CAS No.: 12022-95-6

Cat. No.: B088746

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structures and space

groups of various iron silicide phases. It is intended to serve as a valuable resource for

researchers and scientists working with these materials. The guide details the crystallographic

parameters of common iron silicides, outlines experimental protocols for their structural

determination, and illustrates the relationships between different phases.

Crystal Structures and Space Groups of Iron Silicide
Phases
The iron-silicon (Fe-Si) system is characterized by several intermetallic compounds, each with

a unique crystal structure. The properties of these materials are intrinsically linked to their

atomic arrangement. This section summarizes the key crystallographic data for the most

prominent iron silicide phases.

Iron Monosilicide (FeSi)
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Iron monosilicide (FeSi), also known as the ε-phase, is a narrow-bandgap semiconductor with a

cubic crystal structure.[1][2] It is non-centrosymmetric, leading to a helical magnetic structure.

[1]

Iron Disilicide (FeSi₂)
Iron disilicide (FeSi₂) exists in several polymorphic forms, with the most common being the

metallic α-phase and the semiconducting β-phase.[3][4]

α-FeSi₂: This high-temperature phase is metallic and possesses a tetragonal crystal

structure.[4][5] It is stable at temperatures above approximately 950 °C.[4]

β-FeSi₂: The low-temperature, semiconducting phase of iron disilicide has an orthorhombic

crystal structure.[3][4] This phase is of particular interest for thermoelectric and

optoelectronic applications.

γ-FeSi₂: This metastable phase has a cubic fluorite structure and can be stabilized in thin

films or as precipitates in a silicon matrix.

Iron-Rich Silicides
Fe₃Si: This iron-rich silicide is a Heusler alloy and crystallizes in a cubic structure.[6]

Fe₅Si₃: This phase exhibits a hexagonal crystal structure.

Fe₂Si: This phase is known to have a tetragonal crystal structure.

Table 1: Crystallographic Data for Common Iron Silicide Phases
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Phase
Common
Name(s)

Crystal
System

Space
Group

Space
Group No.

Lattice
Parameters
(Å)

FeSi

ε-FeSi,

Fersilicite,

Naquite

Cubic P2₁3 198 a = 4.489

α-FeSi₂ Tetragonal P4/mmm 123
a = 2.684, c =

5.128

β-FeSi₂ Orthorhombic Cmca 64

a = 9.863, b =

7.791, c =

7.833

γ-FeSi₂ Cubic Fm-3m 225 a ≈ 5.4

Fe₃Si Cubic Fm-3m 225 a = 5.655

Fe₅Si₃ Hexagonal P6₃/mcm 193
a = 6.76, c =

4.72

Fe₂Si Tetragonal P4/mnm 128
a = 6.27, c =

4.96

Experimental Protocols for Crystal Structure
Determination
The determination of the crystal structure of iron silicides relies on various experimental

techniques, primarily X-ray diffraction (XRD) and transmission electron microscopy (TEM).

X-ray Diffraction (XRD) and Rietveld Refinement
Powder XRD is a powerful non-destructive technique for phase identification and crystal

structure refinement. The Rietveld method is a full-pattern fitting analysis that allows for the

refinement of structural parameters from powder diffraction data.[7][8]

Experimental Protocol for Rietveld Refinement of Iron Silicide Powder XRD Data:

Sample Preparation:
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Grind the iron silicide sample to a fine powder (typically <10 µm particle size) to ensure

random crystallite orientation.

Mount the powder on a low-background sample holder.

Data Collection:

Use a powder diffractometer with a monochromatic X-ray source (e.g., Cu Kα).

Collect the diffraction pattern over a wide 2θ range to capture a sufficient number of

reflections for refinement. A step size of 0.01-0.02° and a counting time of at least 1

second per step are recommended.

Phase Identification:

Compare the experimental diffraction pattern to a database of known phases (e.g., the

ICDD Powder Diffraction File) to identify the major and minor crystalline phases present in

the sample.[9]

Rietveld Refinement:

Utilize a suitable software package for Rietveld refinement (e.g., GSAS, FullProf, TOPAS).

Initial Model: Input the initial structural models for all identified phases, including space

group, lattice parameters, and atomic positions.

Refinement Strategy: Sequentially refine the following parameters:

1. Scale factor

2. Background parameters (typically modeled with a polynomial function)

3. Unit cell parameters

4. Peak profile parameters (e.g., Caglioti parameters for peak width and a pseudo-Voigt or

Pearson VII function for peak shape) to account for instrumental and sample-related

broadening.
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5. Atomic coordinates and isotropic displacement parameters (thermal parameters).

6. Site occupancy factors if solid solutions or defects are suspected.

7. Preferred orientation parameters if textural effects are evident.

Goodness-of-Fit: Monitor the goodness-of-fit indicators (e.g., Rwp, Rp, and χ²) to assess

the quality of the refinement. A good refinement will have low R-values and a flat

difference plot (observed - calculated pattern).

Transmission Electron Microscopy (TEM)
TEM provides high-resolution imaging and diffraction information, enabling the detailed

structural characterization of individual crystallites and thin films.

Experimental Workflow for TEM Analysis of Iron Silicide Thin Films:

Sample Preparation (Cross-sectional):

Cut two pieces of the wafer with the iron silicide thin film and glue them face-to-face.

Mechanically grind and polish the cross-section to a thickness of approximately 20 µm.[5]

Use a dimple grinder to create a central thin area.

Perform final thinning to electron transparency using ion milling. A low-angle, low-energy

argon ion beam is used to minimize amorphization and implantation artifacts.

TEM Analysis:

Bright-Field/Dark-Field Imaging: Obtain bright-field and dark-field images to visualize the

microstructure, including grain size, morphology, and defects.

Selected Area Electron Diffraction (SAED): Obtain SAED patterns from individual grains to

determine their crystal structure and orientation. The patterns can be indexed to identify

the specific iron silicide phase.
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High-Resolution TEM (HRTEM): HRTEM imaging allows for the direct visualization of the

atomic lattice, providing information on crystallinity, interfaces, and defects at the atomic

scale.

Energy-Dispersive X-ray Spectroscopy (EDS) or Electron Energy Loss Spectroscopy

(EELS): Perform elemental analysis to confirm the composition of the different phases.

Logical Relationships and Phase Transformations
The various iron silicide phases are interconnected through temperature- and pressure-

induced phase transformations. Understanding these relationships is crucial for controlling the

synthesis and properties of these materials.
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Caption: Phase relationships in the Fe-Si system.

The diagram above illustrates the general phase progression with increasing silicon content at

atmospheric pressure and the key temperature-induced transformation between the α and β

phases of FeSi₂. The formation of the metastable γ-FeSi₂ is also indicated as a common

occurrence in thin-film synthesis.

Experimental Workflow Visualization
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The process of determining the crystal structure of an unknown iron silicide sample can be

summarized in a systematic workflow.

Sample Synthesis
(e.g., Arc Melting, CVD)

Powder X-ray Diffraction (XRD) TEM Sample Preparation
(FIB or Mechanical Polishing)

Phase Identification
(Database Matching)

Rietveld Refinement

Crystal Structure and
Lattice Parameters

Comprehensive Structural
Characterization

TEM Analysis
(Imaging, SAED, HRTEM)

Microstructure and
Local Crystal Structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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